4-Chloromethyl-1-propyl-1,2,3-triazole
Cat. No. B8608554
M. Wt: 159.62 g/mol
InChI Key: MULSIPMWDLSEEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07262185B2
Procedure details
To a solution of aluminum lithium hydride (0.58 g) in THF (51.4 ml) was added dropwise a solution of methyl 1-propyl-1,2,3-triazole-4-carboxylate (2.6 g) in THF (26 ml) at 0° C. The mixture was stirred for 1 hour at room temperature, and an aqueous solution of saturated sodium thiosulfate was added to the mixture at 0° C. The mixture was filtered with Celite, and washed with ethanol. The solvent was removed under reduced pressure, and the obtained residue was purified by silica gel column chromatography, to give 4-hydroxymethyl-1-propyl-1,2,3-triazole (1.9 g). To 4-hydroxymethyl-1-propyl-1,2,3-triazole (1.9 g) was added thionyl chloride (32 ml) at 0° C., and the mixture was heated to reflux for 1 hour. After allowing the mixture to be cooled to room temperature, the solvent was removed under reduced pressure, to give 4-chloromethyl-1-propyl-1,2,3-triazole (1.75 g).
Identifiers
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REACTION_CXSMILES
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O[CH2:2][C:3]1[N:4]=[N:5][N:6]([CH2:8][CH2:9][CH3:10])[CH:7]=1.S(Cl)([Cl:13])=O>>[Cl:13][CH2:2][C:3]1[N:4]=[N:5][N:6]([CH2:8][CH2:9][CH3:10])[CH:7]=1
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Inputs
Step One
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Name
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Quantity
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1.9 g
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Type
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reactant
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Smiles
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OCC=1N=NN(C1)CCC
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Name
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Quantity
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32 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 1 hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClCC=1N=NN(C1)CCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.75 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
